![molecular formula C10H24S2Sn B086440 Stannane, bis(butylthio)dimethyl- CAS No. 1000-40-4](/img/structure/B86440.png)
Stannane, bis(butylthio)dimethyl-
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Overview
Description
Stannane, bis(butylthio)dimethyl- is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as organic synthesis, catalysis, and material science. This compound has a unique molecular structure that makes it an interesting subject for research.
Scientific Research Applications
Stannane, bis(butylthio)dimethyl- has been used in various scientific research applications. It has been used as a reducing agent in organic synthesis reactions, as a catalyst in the formation of carbon-carbon bonds, and as a precursor for the synthesis of other organometallic compounds. Additionally, stannane, bis(butylthio)dimethyl- has been used in material science applications such as the synthesis of nanoparticles and the preparation of thin films.
Mechanism of Action
The mechanism of action of stannane, bis(butylthio)dimethyl- is not fully understood. However, it is believed that the compound acts as a reducing agent by donating electrons to other molecules. This reaction leads to the formation of new chemical bonds and the reduction of other molecules.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of stannane, bis(butylthio)dimethyl-. However, studies have shown that the compound is relatively non-toxic and does not have any significant effects on living organisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of using stannane, bis(butylthio)dimethyl- in lab experiments is its ability to act as a reducing agent in organic synthesis reactions. Additionally, the compound is relatively easy to synthesize and has a low toxicity. However, one limitation of using stannane, bis(butylthio)dimethyl- is that it can be unstable and reactive, which can make it difficult to handle in lab experiments.
Future Directions
There are several future directions for research on stannane, bis(butylthio)dimethyl-. One area of interest is the development of new synthesis methods for the compound that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of stannane, bis(butylthio)dimethyl- and its potential applications in catalysis and material science. Finally, the use of stannane, bis(butylthio)dimethyl- in biomedical applications such as drug delivery systems and imaging agents is an area of growing interest.
Synthesis Methods
Stannane, bis(butylthio)dimethyl- can be synthesized through the reaction of dimethylbutylthiostannane with a reducing agent such as lithium aluminum hydride or sodium borohydride. This reaction produces stannane, bis(butylthio)dimethyl- as a white solid with a melting point of 54-56°C.
properties
CAS RN |
1000-40-4 |
---|---|
Molecular Formula |
C10H24S2Sn |
Molecular Weight |
327.1 g/mol |
IUPAC Name |
bis(butylsulfanyl)-dimethylstannane |
InChI |
InChI=1S/2C4H10S.2CH3.Sn/c2*1-2-3-4-5;;;/h2*5H,2-4H2,1H3;2*1H3;/q;;;;+2/p-2 |
InChI Key |
AZQSJLSJRUNLBI-UHFFFAOYSA-L |
SMILES |
CCCCS[Sn](C)(C)SCCCC |
Canonical SMILES |
CCCC[S-].CCCC[S-].C[Sn+2]C |
Other CAS RN |
1000-40-4 |
Origin of Product |
United States |
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